Cas no 63027-79-2 (phenyl diethylphosphinate)

• Product Name: phenyl diethylphosphinate
• CAS No: 63027-79-2
• MF: C₁₀H₁₅O₂P
• MW: 198.198663949966
• CID: 1646583
• PubChem ID: 3047200
• Update Time: 2025-04-21

phenyl diethylphosphinate Chemical and Physical Properties

Names and Identifiers

• phenyl diethylphosphinate
• diethylphosphoryloxybenzene
• Diethylphosphinic acid phenyl ester
• SCHEMBL777179
• 4-06-00-00702 (Beilstein Handbook Reference)
• BRN 1946117
• Phosphinic acid, diethyl-, phenyl ester
• DTXSID90212312
• 63027-79-2

• Inchi： 1S/C10H15O2P/c1-3-13(11,4-2)12-10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
• InChI Key： ZWAWVIDZQLHHEL-UHFFFAOYSA-N
• SMILES： P(CC)(CC)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.08105
• Monoisotopic Mass: 198.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.059
• Boiling Point: 267.8°C at 760 mmHg
• Flash Point: 129.8°C
• Refractive Index: 1.485
• PSA: 26.3
• LogP: 3.38330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds